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Spirambrene: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Spirambrene is a synthetic fragrance ingredient known for its potent woody and ambery scent

profile. This document provides a technical overview of Spirambrene, consolidating available

data on its chemical identity, physicochemical properties, and toxicological profile. Due to its

proprietary nature as a commercial fragrance compound, detailed experimental protocols for its

synthesis and specific biological activity are not extensively available in the public domain. This

guide, therefore, summarizes the existing knowledge and presents it in a structured format to

aid researchers and professionals in understanding this compound based on the available

scientific and regulatory information.

Chemical Identity and Molecular Structure
Spirambrene is the trade name for a mixture of diastereoisomers of 2',2',3,7,7-

Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[1][2]dioxane].[3] The molecular complexity arises

from its spirocyclic structure, which contributes to its unique olfactory properties.
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Molecular Formula: C₁₅H₂₆O₂[3]

Several CAS (Chemical Abstracts Service) numbers have been associated with Spirambrene
and its various isomers, reflecting the isomeric complexity of the commercial product.

Compound/Mixture CAS Number

Spirambrene (diastereoisomers) 121251-68-1[4]

Spirambrene (diastereoisomers) 121251-67-0[3][4]

Spirambrene 533925-08-5[5][6]

Physicochemical and Toxicological Data
The following tables summarize the available quantitative data for Spirambrene. This

information is primarily sourced from technical data sheets from its manufacturer, Givaudan,

and other chemical suppliers.

Table 1: Physicochemical Properties of Spirambrene
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Property Value Source

Molecular Weight 238.4 g/mol [3]

Appearance Colorless Liquid [3]

Boiling Point 252 °C [3][4]

Vapor Pressure 0.0039 hPa (at 20 °C) [3][4]

Log P (Octanol/Water Partition

Coefficient)
4.9 [3]

Specific Gravity
0.97920 to 0.99000 @ 25.00

°C
[1]

Refractive Index
1.49400 to 1.50000 @ 20.00

°C
[1]

Flash Point
> 93.3 °C (> 200.0 °F) Closed

Cup
[7]

Solubility
Insoluble in water; soluble in

organics

Table 2: Toxicological Profile of Spirambrene
Endpoint Value Species Source

Acute Oral Toxicity

(LD50)
> 5000 mg/kg Rat [1]

Skin Irritation Causes skin irritation Not specified [7]

Eye Irritation

Direct contact may

cause temporary

irritation

Not specified [7]

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of Spirambrene are not

publicly available and are considered proprietary information by the manufacturer. The
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synthesis would likely involve multi-step organic chemistry processes to construct the complex

spiro[bicyclo[4.1.0]heptane-2,5'-[1][2]dioxane] scaffold.

Similarly, specific experimental protocols detailing the investigation of Spirambrene's biological

activity, such as receptor binding assays or in-vivo physiological studies, are not found in open

literature. Research in the fragrance industry on the biological effects of specific molecules is

often conducted internally.

Potential Biological Activity and Signaling Pathways
Olfactory Perception
The primary biological effect of Spirambrene is its interaction with olfactory receptors in the

nasal cavity, leading to the perception of its characteristic scent. The general mechanism of

olfaction involves the binding of volatile molecules to specific G-protein coupled receptors

(GPCRs) on olfactory sensory neurons. This binding event initiates a signal transduction

cascade, leading to the generation of an action potential that is transmitted to the olfactory bulb

in the brain and subsequently interpreted as a specific smell.[8] While Givaudan has conducted

extensive research on olfactory receptors, the specific receptors that bind to Spirambrene
have not been publicly disclosed.[9]

Nasal Cavity Olfactory Sensory Neuron Brain

Spirambrene Molecule Olfactory Receptor (GPCR)Binding G-protein Activation Adenylyl Cyclase Activation cAMP Production Ion Channel Opening Neuron Depolarization Olfactory BulbAction Potential Signal Processing & Perception

Click to download full resolution via product page

A conceptual diagram of the general olfactory signaling pathway for a fragrance molecule.

Other Biological Effects
Fragrance molecules can have various psychophysiological effects on humans, influencing

mood, stress levels, and cognitive function.[10] These effects are thought to be mediated

through the central nervous system following the processing of olfactory signals. However,

specific studies on the systemic or cellular effects of Spirambrene beyond olfaction are not
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available in the scientific literature. Some studies have raised general concerns about the

potential for fragrance compounds to act as endocrine disruptors or to have other toxicological

effects, but these have not been specifically linked to Spirambrene.[11]

Logical Workflow for Safety Assessment
For a fragrance ingredient like Spirambrene, a rigorous safety assessment is typically

conducted by the manufacturer and reviewed by regulatory bodies. The following diagram

illustrates a logical workflow for such an assessment.
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Data Collection & Analysis

Exposure Assessment

Risk Characterization
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Prioritization
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Product Usage Data
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A logical workflow for the safety assessment of a fragrance ingredient.
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Conclusion
Spirambrene is a commercially significant fragrance ingredient with a well-defined chemical

structure and some publicly available physicochemical and toxicological data. However, for a

detailed understanding of its synthesis, biological mechanism of action, and for the

development of potential applications beyond the fragrance industry, access to proprietary data

would be necessary. The information provided in this guide serves as a foundational resource

for researchers and professionals, summarizing the current state of public knowledge on

Spirambrene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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